Cas no 896326-16-2 (N'-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N-methylethanediamide)

• Product Name: N'-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N-methylethanediamide
• CAS No: 896326-16-2
• MF: C₁₆H₁₈N₂O₅S
• MW: 350.389523029327
• CID: 5865237
• PubChem ID: 22584512
• Update Time: 2025-05-24

N'-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N-methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(furan-2-yl)-2-(4-methylphenyl)sulfonylethyl]-N-methyloxamide
• AKOS021695543
• AKOS001583677
• F2569-0194
• MFCD06734169
• 896326-16-2
• N'-[2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl]-N-methylethanediamide
• N1-(2-(furan-2-yl)-2-tosylethyl)-N2-methyloxalamide
• N'-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N-methylethanediamide

• Inchi： 1S/C16H18N2O5S/c1-11-5-7-12(8-6-11)24(21,22)14(13-4-3-9-23-13)10-18-16(20)15(19)17-2/h3-9,14H,10H2,1-2H3,(H,17,19)(H,18,20)
• InChI Key： SARBATRJASEBGT-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C(NCC(C1=CC=CO1)S(C1=CC=C(C)C=C1)(=O)=O)=O

Computed Properties

• Exact Mass: 350.09364285g/mol
• Monoisotopic Mass: 350.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 114Ų

Additional information on N'-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N-methylethanediamide

Comprehensive Analysis of N'-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N-methylethanediamide (CAS No. 896326-16-2)

N'-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N-methylethanediamide (CAS No. 896326-16-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a furan ring, a tosyl group (4-methylbenzenesulfonyl), and an N-methylethanediamide moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and bioconjugation strategies.

The structural complexity of N'-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N-methylethanediamide allows for diverse reactivity, enabling modifications at multiple sites. The furan-2-yl group contributes to its aromatic properties, while the tosyl group enhances its stability and solubility in organic solvents. These characteristics make it a valuable candidate for medicinal chemistry projects, particularly in the design of targeted therapies and enzyme modulators. Recent studies have explored its role in cancer research and neurodegenerative disease models, aligning with current trends in precision medicine.

From a synthetic perspective, CAS No. 896326-16-2 is often utilized in peptide mimetics and heterocyclic chemistry. Its N-methylethanediamide segment is particularly useful for introducing amide bonds, which are critical in protease inhibition and receptor binding. Given the growing demand for bioactive compounds, this molecule has become a focal point for laboratories specializing in high-throughput screening and structure-activity relationship (SAR) studies.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for N'-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N-methylethanediamide. The integration of catalytic methods and solvent-free reactions aligns with global sustainability goals. Additionally, its potential applications in biodegradable materials and renewable energy storage systems have sparked interest among material scientists.

The compound’s spectroscopic properties, including NMR and mass spectrometry data, are well-documented, facilitating its identification and purity assessment. Analytical techniques such as HPLC and LC-MS are commonly employed to ensure quality control in industrial and academic settings. As the pharmaceutical industry shifts toward personalized medicine, the demand for high-purity intermediates like CAS No. 896326-16-2 is expected to rise.

Future research directions for N'-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N-methylethanediamide may include computational modeling to predict its interactions with biological targets. Advances in AI-driven drug discovery could further accelerate its adoption in clinical pipelines. With its multifaceted applications, this compound exemplifies the intersection of organic synthesis, biotechnology, and materials science, positioning it as a key player in next-generation scientific innovations.